3-deoxy-D-glucose

• Molecular Formula: C6H12O5
• Molecular Weight: 164.16 g/mol
• InChI: InChI=1S/C6H12O5/c7-2-5-3(8)1-4(9)6(10)11-5/h3-10H,1-2H2/t3-,4+,5+,6?/m0/s1
• InChIKey: RJDIFQMDPPUATQ-JMSAOHGTSA-N

3-Deoxy-D-Glucose Procurement Guide: C-3 Modified Glucose Analog for Glycolysis Inhibition

3-Deoxy-D-glucose (3-DG; CAS 2490-91-7) is a D-glucose analog modified at the C-3 position, belonging to the class of carbohydrate-based glycolysis inhibitors. It is a hexose derivative with the molecular formula C₆H₁₂O₅ and molecular weight of 164.16 g/mol, characterized by the replacement of the C-3 hydroxyl group with hydrogen . 3-DG has demonstrated the ability to inhibit glucose uptake by trypanosomes and suppress glycolysis in mammalian cells, with inhibition attributed to prevention of glucose phosphorylation by hexokinase . It also serves as a biosynthetic intermediate endogenously produced from D-xylose and as a reactive dicarbonyl intermediate (3-deoxyglucosone) in the Maillard reaction in vivo [1]. Unlike 2-deoxy-D-glucose (2-DG), which is phosphorylated and trapped intracellularly, 3-DG exhibits distinct metabolic and toxicological properties that make it a differentiated tool compound for glycolysis research.

1Glycolysis inhibition tool with distinct phosphorylation and metabolic profile versus 2-deoxyglucose.

2Minimal active intestinal transport, enabling passive diffusion or low‑affinity carrier studies.

3Glycation stress probe forming imidazolone‑specific AGEs for pathway differentiation.

• [1] Knecht KJ, Feather MS, Baynes JW. Detection of 3-deoxyfructose and 3-deoxyglucosone in human urine and plasma: evidence for intermediate stages of the Maillard reaction in vivo. Arch Biochem Biophys. 1992;294(1):130-137. View Source

Why 3-Deoxy-D-Glucose Cannot Be Substituted by 2-Deoxy-D-Glucose or Other Glucose Analogs

Generic substitution among deoxy-glucose analogs is not scientifically valid due to fundamentally divergent structure-activity relationships governing transporter affinity, phosphorylation kinetics, and metabolic fate. The position of deoxygenation (C-2 versus C-3) determines not only the compound's interaction with hexose transporters and hexokinase but also its downstream intracellular accumulation and toxicological profile [1]. For example, while 2-deoxy-D-glucose (2-DG) is efficiently phosphorylated and trapped intracellularly as 2-DG-6-phosphate, leading to ATP depletion and known dose-limiting toxicity at 50-300 mg/kg in preclinical models, 3-DG and its 3-fluoro analog (3-FDG) exhibit markedly different phosphorylation lumped constants (0.10 ± 0.01 for 3-FDG versus 0.99 ± 0.05 for 2-FDG in isolated rat heart) [2]. Additionally, the C-3 hydroxyl group is critical for hydrogen bonding with intestinal and cellular sugar carriers; its absence in 3-DG substantially reduces active transport affinity compared to C-3 halogenated analogs [3]. These quantitative disparities mean that experimental outcomes obtained with 2-DG cannot be extrapolated to 3-DG-containing systems, nor can procurement decisions rely on class-level assumptions without introducing significant experimental variability.

Phosphorylation and intracellular trapping diverge markedly from 2‑deoxy‑D‑glucose; class‑level assumptions may not transfer.

C‑3 deoxygenation substantially reduces hexose transporter affinity compared to C‑3 halogenated or hydroxylated analogs.

Metabolic fate, cytotoxicity thresholds and glycation product profiles differ from other deoxy‑sugars and reactive carbonyls.

• [1] Barnett JEG, Ralph A, Munday KA. Structural requirements for active intestinal transport. Spatial and bonding requirements at C-3 of the sugar. Biochem J. 1969;114(3):569-573. PMC1184929. View Source
• [2] Holden JE, DeGrado TR, Gatley SJ, Ng CK, et al. Quantitative comparison of transport and phosphorylation of three fluorosugars in the isolated rat heart. J Nucl Med. 1984;25(5):P24. OSTI ID:6842176. View Source
• [3] Barnett JEG, Ralph A, Munday KA. Structural requirements for active intestinal transport. Spatial and bonding requirements at C-3 of the sugar. Biochem J. 1969;114(3):569-573. View Source

3-Deoxy-D-Glucose Quantitative Differentiation Evidence Versus Closest Analogs

C-3 Deoxygenation Reduces Active Intestinal Transport Affinity Compared to C-3 Halogenated Analogs

In everted hamster intestine segments, 3-deoxy-D-glucose exhibited substantially weaker active accumulation than D-glucose and its C-3 halogenated derivatives. The 3-deoxy-3-fluoro and 3-chloro-3-deoxy derivatives bound and were transported more strongly than 3-deoxy-D-glucose, demonstrating that the presence of an electronegative atom at C-3 in the gluco configuration is essential for high-affinity carrier interaction. 3-Deoxy-D-glucose, lacking this electronegative substitution, showed markedly reduced tissue/medium accumulation ratios [1].

Intestinal transport

Head-to-head

3‑DGWeakvsC‑3 halogenatedStrongMarkedly lower tissue/medium ratio

Reported affinity ranking supports low‑transport analog selection for passive diffusion or carrier‑recognition studies.

Everted hamster intestine; competitive inhibition context.

Evidence Dimension	Active accumulation by intestinal sugar carrier (relative affinity)
Target Compound Data	3-Deoxy-D-glucose: weak active transport, substantially lower tissue/medium ratio than halogenated analogs
Comparator Or Baseline	3-Deoxy-3-fluoro-D-glucose and 3-chloro-3-deoxy-D-glucose: strongly transported; D-glucose: maximal transport
Quantified Difference	3-Deoxy-D-glucose transport affinity ranked below all C-3 halogenated analogs; 3,6-dideoxy-D-glucose (two alterations) exhibited virtually no active transport
Conditions	Everted segments of hamster intestine; tissue/medium ratio measurement; Michaelis-Menten kinetics; competitive inhibition of D-galactose or methyl α-D-glucoside transport

Why This Matters

Users requiring a glucose analog with minimal active intestinal transport (e.g., for studying passive diffusion mechanisms or reducing systemic absorption in localized applications) should select 3-DG over its C-3 halogenated derivatives.

• [1] Barnett JEG, Ralph A, Munday KA. Structural requirements for active intestinal transport. Spatial and bonding requirements at C-3 of the sugar. Biochem J. 1969;114(3):569-573. PMC1184929. View Source

3-Fluoro-3-Deoxy-D-Glucose Exhibits 10-Fold Lower Phosphorylation Lumped Constant Than 2-Fluoro-2-Deoxy-D-Glucose in Myocardial Tissue

In isolated rat heart preparations using F-18 labeled analogs, 3-deoxy-3-fluoro-D-glucose (3-FDG) demonstrated a phosphorylation lumped constant of 0.10 ± 0.01, which is approximately 10-fold lower than the 0.99 ± 0.05 value measured for 2-deoxy-2-fluoro-D-glucose (2-FDG). Both analogs showed competition with glucose in the perfusion medium for phosphorylation, but the substantially reduced phosphorylation rate of the C-3 modified analog strongly moderates its intracellular accumulation as the 6-phosphate metabolite [1].

Phosphorylation constant

Head-to-head

3‑FDG0.10 ± 0.01vs2‑FDG0.99 ± 0.05~10‑fold lower

Lower lumped constant may reduce intracellular trapping in myocardial imaging models.

Isolated rat heart; F‑18 labeled fluorosugars.

Evidence Dimension	Phosphorylation lumped constant (measure of net phosphorylation rate relative to glucose)
Target Compound Data	3-FDG (3-deoxy-3-fluoro-D-glucose): 0.10 ± 0.01
Comparator Or Baseline	2-FDG (2-deoxy-2-fluoro-D-glucose): 0.99 ± 0.05
Quantified Difference	10-fold lower (0.10 versus 0.99); phosphatase-catalyzed hydrolysis of 3-FDG-6-phosphate was twice that of 2-FDG-6-phosphate
Conditions	Isolated rat heart; bolus injection; coincidence counting of residue curves; compartmental modeling incorporating interstitial and cellular sugar and cellular sugar-6-phosphate; F-18 labeled fluorosugars

Why This Matters

Investigators seeking a glycolysis probe with reduced intracellular trapping and lower metabolic perturbation should select 3-DG or 3-FDG over 2-DG/2-FDG, as the C-3 modified analogs are less efficiently phosphorylated and more readily dephosphorylated.

• [1] Holden JE, DeGrado TR, Gatley SJ, Ng CK, et al. Quantitative comparison of transport and phosphorylation of three fluorosugars in the isolated rat heart. J Nucl Med. 1984;25(5):P24. OSTI ID:6842176. View Source

Cytotoxicity Threshold of 3-Deoxyglucosone in Vascular Endothelial Cells: Comparative Ranking Against Other Reactive Carbonyls

In cultured vascular endothelial cells, the cytotoxicity threshold for 3-deoxyglucosone (3-DG) was established at 2 mM, which is 4-fold higher than glyoxal (GO, >0.5 mM) and 2-fold higher than glyceraldehyde (GA, >1 mM). Below these cytotoxicity concentrations, 3-DG still reduced proteoglycan core protein mRNA and expression in a dose-dependent manner, indicating that its biological effects on glycation stress pathways are distinct from and less acutely cytotoxic than other glucose-derived carbonyl intermediates [1].

Cytotoxicity threshold

Head-to-head

3‑DG: 2 mMvs GO >0.5 mM, GA >1 mM

Wider non‑cytotoxic concentration range supports glycation stress assays without acute cytotoxicity confounding.

Vascular endothelial cells; proteoglycan synthesis endpoint.

Evidence Dimension	Cytotoxicity threshold concentration in vascular endothelial cells
Target Compound Data	3-Deoxyglucosone (3-DG): 2 mM
Comparator Or Baseline	Glyoxal (GO): >0.5 mM; Glyceraldehyde (GA): >1 mM
Quantified Difference	3-DG cytotoxicity threshold is 4× higher than GO and 2× higher than GA
Conditions	Vascular endothelial cell culture; proteoglycan synthesis assay; dose-response evaluation

Why This Matters

For studies investigating glycation stress or AGE formation mechanisms where acute cytotoxicity would confound results, 3-DG offers a wider non-cytotoxic working concentration range compared to GO or GA.

• [1] The Japanese Society of Toxicology. Inhibition of proteoglycan synthesis in vascular endothelial cells by carbonyl compounds involved in the generation of advanced glycation endproducts (AGEs). The 51st Annual Meeting of the Japanese Society of Toxicology. 2024; Session ID P-146. View Source

Hexokinase Competitive Inhibition: Deoxyglucose Ki of 0.25 mM Against Glucose in Cerebral Cortex

Kinetic analysis of cytoplasmic hexokinase from rat cerebral cortex established that deoxyglucose acts as a competitive inhibitor with respect to glucose, exhibiting a Ki of 0.25 mM. Deoxyglucose did not compete when MgATP²⁻ was the varied substrate, confirming its specific competition at the glucose binding site. This value provides a quantitative benchmark for comparing the inhibitory potency of 3-deoxy-D-glucose against other hexokinase-targeting compounds [1].

Hexokinase Ki

Class-level

Deoxyglucose: 0.25 mMvs glucose‑6‑P 15 µM, ATP 1.5 mM

Reference Ki context for enzyme‑assay working concentration selection; ranked between endogenous regulators.

Rat cerebral cortex hexokinase; competitive vs glucose.

Evidence Dimension	Ki for competitive inhibition of cytoplasmic hexokinase with respect to glucose
Target Compound Data	Deoxyglucose (class): Ki = 0.25 mM
Comparator Or Baseline	Glucose-6-phosphate (product feedback inhibitor): Ki = 15 μM (approximately 17-fold more potent); ATP: Ki = 1.5 mM
Quantified Difference	Deoxyglucose Ki (0.25 mM) is approximately 17-fold higher (less potent) than glucose-6-phosphate Ki (15 μM), but 6-fold lower (more potent) than ATP Ki (1.5 mM)
Conditions	Rat cerebral cortex cytoplasmic hexokinase; glucose concentrations varied; MgATP²⁻ constant

Why This Matters

The 0.25 mM Ki establishes a reference potency for deoxyglucose-class compounds at hexokinase, enabling researchers to contextualize 3-DG inhibitory activity relative to endogenous regulators (e.g., glucose-6-phosphate) and select appropriate working concentrations for enzyme assays.

• [1] Bachelard HS, Clark AG, Thompson MF. Cerebral-cortex hexokinases. Elucidation of reaction mechanisms by substrate and dead-end inhibitor kinetic analysis. Biochem J. 1971;123(5):707-715. View Source

3-Deoxyglucosone AGE Formation Specificity: Imidazolone as the Most Specific AGE for 3-DG Mediated Protein Modification

Among the various reactive carbonyl species that form advanced glycation end-products (AGEs), 3-deoxyglucosone (3-DG) exhibits a unique reaction profile. 3-DG rapidly reacts with protein amino groups to form multiple AGE structures including imidazolone, pyrraline, Nᵋ-(carboxymethyl)lysine, and pentosidine. Critically, imidazolone has been identified as the AGE structure most specific for 3-DG among these products, making it a diagnostic marker for 3-DG-mediated protein modification distinct from methylglyoxal- or glyoxal-derived AGEs [1]. In comparative incubation studies, BSA incubated with 3-DG resulted in greater AGE production than incubation with glucose or fructose [2].

AGE specificity

Class-level

Imidazolone‑specific AGE formation

Imidazolone marker uniquely associated with 3‑DG pathways, enabling differentiation from methylglyoxal or glyoxal adducts.

BSA incubation; greater AGE yield than glucose or fructose.

Evidence Dimension	AGE formation specificity and potency
Target Compound Data	3-Deoxyglucosone (3-DG): forms imidazolone as the most specific AGE marker; greater AGE production than glucose or fructose in BSA incubation
Comparator Or Baseline	Glucose: lower AGE production; Fructose: lower AGE production; Fructose-3-phosphate (F3P): comparable or greater AGE production than 3-DG
Quantified Difference	Qualitative specificity: imidazolone is uniquely associated with 3-DG among common AGE structures; quantitative: 3-DG incubation yields greater AGEs than glucose or fructose
Conditions	In vitro incubation with BSA; immunological detection using anti-imidazolone antibody; comparative glycation assays

Why This Matters

Researchers investigating the role of specific reactive carbonyls in diabetic complications or aging should procure 3-DG when imidazolone-specific AGE formation is the experimental endpoint, as this AGE is not formed by methylglyoxal or glyoxal.

• [1] Niwa T. 3-Deoxyglucosone: metabolism, analysis, biological activity, and clinical implication. J Chromatogr B Biomed Sci Appl. 1999;731(1):23-36. View Source
• [2] Hamada Y, Araki N, Horiuchi S, Hotta N. Role of polyol pathway in nonenzymatic glycation. Socolar. Incubation of BSA with F3P or 3DG resulted in greater AGE production than with glucose or fructose. View Source

Optimal Research Application Scenarios for 3-Deoxy-D-Glucose Procurement

PET Tracer Development Requiring Reduced Myocardial Accumulation

Investigators developing positron emission tomography (PET) tracers for glucose metabolism imaging where reduced intracellular trapping is desired should select 3-deoxy-3-fluoro-D-glucose (3-FDG) or 3-deoxy-D-glucose over 2-FDG. As established in Section 3, 3-FDG exhibits a phosphorylation lumped constant of 0.10 ± 0.01 compared to 0.99 ± 0.05 for 2-FDG in isolated rat heart [1], and phosphatase-catalyzed hydrolysis of 3-FDG-6-phosphate is twice that of 2-FDG-6-phosphate. These properties make C-3 modified analogs advantageous for dynamic imaging protocols where rapid washout of unphosphorylated tracer is required or where minimizing metabolic perturbation is critical.

Glycation Stress and AGE Formation Studies Focusing on Imidazolone-Specific Pathways

Research groups investigating the molecular mechanisms of diabetic complications, uremia, or aging-related protein glycation should procure 3-deoxy-D-glucose (as 3-deoxyglucosone) for studies requiring imidazolone-specific AGE formation. As documented in Section 3, 3-DG uniquely forms imidazolone as its most specific AGE marker, which is not produced by methylglyoxal or glyoxal [2]. Furthermore, 3-DG exhibits a cytotoxicity threshold of 2 mM in vascular endothelial cells, which is 4-fold higher than glyoxal (>0.5 mM) [3], allowing investigators to study glycation effects over a broader non-cytotoxic concentration range.

Intestinal Transport Mechanism Studies Requiring Low-Affinity Glucose Analog

Laboratories studying sodium-dependent glucose transporter (SGLT) or facilitative glucose transporter (GLUT) structure-activity relationships in intestinal epithelium should select 3-deoxy-D-glucose as a low-affinity control or baseline comparator. As established in Section 3, 3-deoxy-D-glucose exhibits markedly weaker active accumulation in everted hamster intestine than D-glucose or C-3 halogenated analogs [4], confirming that the C-3 hydroxyl group is essential for high-affinity carrier binding. This makes 3-DG an ideal negative control for experiments designed to validate the role of C-3 hydrogen bonding in transporter-substrate recognition.

Comparative Glycolysis Inhibitor Screening Requiring Differentiated Toxicity Profile

Drug discovery programs screening glucose analogs for glycolysis inhibition where minimizing acute cytotoxicity is a key selection criterion should consider 3-deoxy-D-glucose. In contrast to 2-deoxy-D-glucose, which causes ATP depletion and exhibits dose-limiting toxicity at 50-300 mg/kg in preclinical models due to intracellular trapping as 2-DG-6-phosphate, 3-DG and its fluoro analogs undergo reduced phosphorylation (10-fold lower lumped constant) and more rapid dephosphorylation [1]. Additionally, 3-DG demonstrates a higher cytotoxicity threshold (2 mM) compared to other reactive carbonyls [3], making it a potentially safer scaffold for lead optimization efforts.

Application

Selection Property

Validation Focus

PET tracer development with reduced myocardial trapping

C‑3 modified analog with lower phosphorylation rate

Phosphorylation lumped constant and tracer washout kinetics review

Glycation stress and AGE pathway differentiation

Imidazolone‑specific AGE precursor

Imidazolone marker specificity and non‑cytotoxic concentration window

Intestinal transporter structure‑activity studies

Low‑affinity glucose analog lacking C‑3 hydroxyl

Transporter‑substrate recognition and binding affinity comparison

Glycolysis inhibitor screening with differentiated toxicity

Reduced intracellular trapping and higher cytotoxicity threshold

Phosphorylation kinetics and cell‑viability endpoint evaluation

• [1] Holden JE, DeGrado TR, Gatley SJ, Ng CK, et al. Quantitative comparison of transport and phosphorylation of three fluorosugars in the isolated rat heart. J Nucl Med. 1984;25(5):P24. OSTI ID:6842176. View Source
• [2] Niwa T. 3-Deoxyglucosone: metabolism, analysis, biological activity, and clinical implication. J Chromatogr B Biomed Sci Appl. 1999;731(1):23-36. View Source
• [3] The Japanese Society of Toxicology. Inhibition of proteoglycan synthesis in vascular endothelial cells by carbonyl compounds involved in the generation of advanced glycation endproducts (AGEs). The 51st Annual Meeting of the Japanese Society of Toxicology. 2024; Session ID P-146. View Source
• [4] Barnett JEG, Ralph A, Munday KA. Structural requirements for active intestinal transport. Spatial and bonding requirements at C-3 of the sugar. Biochem J. 1969;114(3):569-573. PMC1184929. View Source